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Compound of Interest

Compound Name: (R)-2-phenylpropanal

Cat. No.: B1361230 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential guidance for the safe handling and

disposal of (R)-2-phenylpropanal, a common reagent in organic synthesis. Adherence to

these protocols is critical for minimizing risks and ensuring a secure working environment.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for 2-

phenylpropanal.
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Property Value Source

Molecular Formula C9H10O [1][2][3]

Molecular Weight 134.18 g/mol [2][3][4]

Appearance Colorless to yellowish liquid [2][4]

Odor Hyacinth-like, floral [4][5]

Boiling Point 202 - 205 °C / 395.6 - 401 °F [6]

Melting Point -60 °C / -76 °F [6]

Flash Point
76 °C / 168.8 °F (Combustible

liquid)
[6]

Density 1.002 - 1.011 g/mL at 25 °C [4][6]

Solubility

Soluble in most fixed oils and

propylene glycol. Insoluble in

glycerin. Limited solubility in

water.

[2][4]
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Hazard Statement GHS Classification
Precautionary
Statement
Examples

Source

Causes skin irritation
Skin Irritation,

Category 2

P264: Wash hands

thoroughly after

handling. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P332+P317: If skin

irritation occurs: Get

medical help.

[6][7]

May cause an allergic

skin reaction

Skin Sensitization,

Category 1

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P272:

Contaminated work

clothing should not be

allowed out of the

workplace.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P333+P317: If skin

irritation or rash

occurs: Get medical

help. P362+P364:

Take off contaminated

clothing and wash it

before reuse.

[6][7]

Causes serious eye

irritation

Eye Irritation,

Category 2

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB22436&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-phenylpropionaldehyde-pid_Rock34151.html
https://www.fishersci.com/store/msds?partNumber=AAB22436&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-phenylpropionaldehyde-pid_Rock34151.html
https://www.fishersci.com/store/msds?partNumber=AAB22436&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-phenylpropionaldehyde-pid_Rock34151.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Combustible liquid
Flammable liquids,

Category 4

P210: Keep away

from heat, sparks,

open flames, and hot

surfaces. No smoking.

[6][8]

Experimental Protocol: Safe Handling of (R)-2-
phenylpropanal
This protocol outlines the necessary steps for safely handling (R)-2-phenylpropanal in a

laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle (R)-2-phenylpropanal in a well-ventilated area.[7][9][10] A

chemical fume hood is strongly recommended to minimize inhalation exposure.

Eye and Face Protection: Wear tightly fitting safety goggles or glasses conforming to EN 166

(EU) or NIOSH (US) standards.[7][11] A face shield may be necessary if there is a splash

hazard.[11]

Hand Protection: Chemical-resistant gloves are mandatory.[7][9] Nitrile gloves provide good

short-term protection.[11][12] Always inspect gloves for integrity before use and wash hands

thoroughly after handling.[7][9]

Skin and Body Protection: Wear a properly fitted laboratory coat, long pants, and closed-toe

shoes to cover as much skin as possible.[11][12]

2. Handling Procedure

Preparation: Before handling, ensure the work area is clean and uncluttered.[12] Have a spill

kit readily accessible.
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Dispensing: Carefully dispense the required amount of (R)-2-phenylpropanal, avoiding

splashes and the generation of aerosols.

Heating: If heating is required, be aware that it is a combustible liquid and forms explosive

mixtures with air on intense heating.[6] Keep away from open flames, hot surfaces, and other

ignition sources.[8]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[8]

3. Storage

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[7][10]

Keep away from heat, sparks, and open flames.[8]

Store separately from incompatible materials and foodstuff containers.[7][10]

4. Spill and Emergency Procedures

Minor Spills: Remove all ignition sources.[10] Absorb the spill with an inert material such as

sand, earth, or vermiculite.[10][13] Place the contaminated material in a suitable, labeled

container for disposal.[10]

Major Spills: Evacuate the area and move upwind.[10] Alert emergency responders.[10]

Wear appropriate respiratory protection and protective gloves.[10]

First Aid:

In case of eye contact: Rinse cautiously with water for several minutes.[7] Remove contact

lenses if present and easy to do. Continue rinsing.

In case of skin contact: Wash with plenty of soap and water.[7] If skin irritation or rash

occurs, seek medical attention.[7]

If inhaled: Move the person to fresh air.[7]

If swallowed: Rinse mouth with water.[14]
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Disposal Plan
All waste containing (R)-2-phenylpropanal must be handled in accordance with local, state,

and federal regulations.[13]

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a suitable, closed, and properly labeled container.[7][10]

Waste Storage: Store waste containers in a designated, secure, and well-ventilated area,

away from incompatible materials.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company or your institution's Environmental Health and Safety (EHS) office.[15] Do not

dispose of it down the drain.[7]

Workflow for Safe Handling of (R)-2-phenylpropanal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1361230?utm_src=pdf-body
https://datasheets.scbt.com/sc-206680.pdf
https://www.echemi.com/sds/2-phenylpropionaldehyde-pid_Rock34151.html
https://datasheets.scbt.com/sc-238201.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_R_2_Methylimino_1_phenylpropan_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/2-phenylpropionaldehyde-pid_Rock34151.html
https://www.benchchem.com/product/b1361230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Assess Hazards & Review SDS

Select & Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Dispense Chemical Carefully

Perform Experiment

Store Properly
(Cool, Dry, Ventilated)

Spill?

Collect Waste
(Contaminated Materials)

Label Waste Container

Dispose via EHS/Licensed Vendor

Follow Spill Procedure

Yes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1361230?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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